Rapid construction of Co/CoO/CoCH nanowire core/shell arrays for highly efficient hydrogen evolution reaction†
Chemical Communications Pub Date: 2023-11-10 DOI: 10.1039/D3CC04591A
Abstract
The Co/CoO/CoCH (P-CoCH) nanowire core/shell arrays were prepared by a one step hydrothermal method and rapid reduction of cobalt carbonate hydroxide (CoCH) in Ar/H2 plasma for the first time. The rapid reduction process endows the P-CoCH with a unique porous structure, larger electrochemical active surface area and abundant activity sites. Therefore, the as-prepared P-CoCH nanowire core/shell arrays show superior HER performance with a low overpotential of 69 mV and a small Tafel slope of 47 mV dec−1 at a current density of 10 mA cm−2. In addition, the P-CoCH electrocatalyst demonstrates an excellent cycling stability without any obvious decay after 24 h continuous operation at 100 mA cm−2 current density. This study might provide a new insight into the rapidly construction of efficient HER Co-based electrocatalysts and beyond.
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